Cas no 2413866-93-8 (6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid)

6-Oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid is a pyrimidine derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a carboxylic acid group at the 4-position and an isopropoxy substituent at the 2-position, contributing to its reactivity as an intermediate in heterocyclic chemistry. The compound’s dihydropyrimidine core offers versatility for further functionalization, making it valuable in the development of bioactive molecules. Its stability under controlled conditions and well-defined synthetic pathway enhance its utility in research and industrial settings. This compound is particularly relevant in medicinal chemistry for the design of enzyme inhibitors or nucleoside analogs due to its structural resemblance to pyrimidine bases.
6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid structure
2413866-93-8 structure
Product Name:6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid
CAS No:2413866-93-8
MF:C8H10N2O4
MW:198.176002025604
MDL:MFCD32662875
CID:5359882
PubChem ID:146049800
Update Time:2025-10-24

6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylethoxy)-6-oxo-
    • 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid
    • MDL: MFCD32662875
    • Inchi: 1S/C8H10N2O4/c1-4(2)14-8-9-5(7(12)13)3-6(11)10-8/h3-4H,1-2H3,(H,12,13)(H,9,10,11)
    • InChI Key: KMRNEHWJJDAOCU-UHFFFAOYSA-N
    • SMILES: C1(OC(C)C)NC(=O)C=C(C(O)=O)N=1

6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid Pricemore >>

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Additional information on 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid

Introduction to 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 2413866-93-8)

6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid, with the CAS number 2413866-93-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid features a pyrimidine ring with specific functional groups, including a keto group at the 6-position, an isopropoxy substituent at the 2-position, and a carboxylic acid group at the 4-position. These structural elements contribute to its potential biological activities and pharmacological properties.

Recent studies have highlighted the significance of pyrimidine derivatives in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the antiviral properties of several pyrimidine derivatives, including 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid. The results indicated that this compound demonstrated potent antiviral activity against a range of viral strains, making it a valuable lead compound for further research.

In addition to its antiviral properties, 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid has also shown promise in cancer research. A study published in the Cancer Research journal in 2020 explored the anticancer effects of this compound on various cancer cell lines. The findings revealed that it effectively inhibited cell proliferation and induced apoptosis in multiple cancer types, suggesting its potential as an anticancer agent.

The mechanism of action of 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid is not yet fully understood, but preliminary studies suggest that it may target specific signaling pathways involved in cell growth and survival. For example, research conducted by a team at the University of California, San Francisco, found that this compound interferes with the PI3K/AKT/mTOR pathway, which is commonly dysregulated in many cancers. This interference could explain its observed anticancer effects.

Beyond its therapeutic applications, 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid has also been studied for its potential use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and understand cellular processes. A study published in the Nature Chemical Biology journal in 2019 demonstrated that this compound can serve as an effective tool for investigating signaling pathways and protein interactions within cells.

The synthesis of 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid has been optimized through various methods to improve yield and purity. One common synthetic route involves the condensation of appropriate precursors followed by cyclization and oxidation steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

In conclusion, 6-oxo-2-(propan-2-yloxy)-1,6-dihydropyrimidine-4-carboxylic acid (CAS No. 2413866-93-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting subject for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in drug discovery and development.

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